Cas no 2171375-69-0 (2-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid)

• Product Name: 2-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171375-69-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6052104
• PubChem ID: 165584293
• Update Time: 2025-08-04

2-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• EN300-1529488
• 2-ethyl-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid
• 2171375-69-0

• Inchi： 1S/C26H30N2O5/c1-3-22(24(29)28-14-13-20(25(30)31)23(28)4-2)27-26(32)33-15-21-18-11-7-5-9-16(18)17-10-6-8-12-19(17)21/h5-12,20-23H,3-4,13-15H2,1-2H3,(H,27,32)(H,30,31)/t20?,22-,23?/m1/s1
• InChI Key： KNQJFKPRKALASQ-GTMAMOSYSA-N
• SMILES： OC(C1CCN(C([C@@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1CC)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid

Research Brief on 2-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS: 2171375-69-0)

In recent years, the compound 2-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS: 2171375-69-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the pyrrolidine-3-carboxylic acid moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the design of novel bioactive compounds.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are crucial for its application in high-throughput drug discovery. Advanced chromatographic techniques, such as reverse-phase high-performance liquid chromatography (RP-HPLC), have been employed to achieve high purity levels, ensuring its suitability for sensitive biochemical assays. Additionally, the compound's role in the synthesis of peptidomimetics and its potential as a building block for protease inhibitors have been explored, highlighting its versatility in medicinal chemistry.

One of the key findings from recent research is the compound's utility in the development of targeted therapies for diseases such as cancer and infectious diseases. Its ability to act as a scaffold for the design of inhibitors targeting specific enzymes or receptors has been demonstrated in several preclinical studies. For instance, derivatives of this compound have shown promising activity against viral proteases, suggesting its potential as a lead compound for antiviral drug development. Furthermore, its compatibility with automated peptide synthesizers has facilitated its widespread adoption in academic and industrial laboratories.

In conclusion, 2-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS: 2171375-69-0) represents a valuable tool in modern drug discovery and peptide chemistry. Its structural features and synthetic versatility make it an indispensable component in the development of novel therapeutics. Ongoing research aims to further explore its applications and optimize its properties for broader use in the pharmaceutical industry.